Cas no 2097946-61-5 (2-(8-(Ethoxymethyl)-6-azaspiro[3.4]octan-6-yl)propanoic acid)

• Product Name: 2-(8-(Ethoxymethyl)-6-azaspiro[3.4]octan-6-yl)propanoic acid
• CAS No: 2097946-61-5
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5722447
• PubChem ID: 121204431
• Update Time: 2025-10-29

2-(8-(Ethoxymethyl)-6-azaspiro[3.4]octan-6-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2097946-61-5
• 2-(8-(ethoxymethyl)-6-azaspiro[3.4]octan-6-yl)propanoic acid
• 2-[8-(ethoxymethyl)-6-azaspiro[3.4]octan-6-yl]propanoic acid
• F1907-8380
• AKOS026712723
• 2-(8-(Ethoxymethyl)-6-azaspiro[3.4]octan-6-yl)propanoic acid

• Inchi： 1S/C13H23NO3/c1-3-17-8-11-7-14(10(2)12(15)16)9-13(11)5-4-6-13/h10-11H,3-9H2,1-2H3,(H,15,16)
• InChI Key： CMVOXSOPXVTSNX-UHFFFAOYSA-N
• SMILES： O(CC)CC1CN(C(C(=O)O)C)CC21CCC2

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 49.8Ų

Additional information on 2-(8-(Ethoxymethyl)-6-azaspiro[3.4]octan-6-yl)propanoic acid

Introduction to 2-(8-(Ethoxymethyl)-6-azaspiro[3.4]octan-6-yl)propanoic acid (CAS No. 2097946-61-5)

2-(8-(Ethoxymethyl)-6-azaspiro[3.4]octan-6-yl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 2097946-61-5, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This spirocyclic amide derivative exhibits a unique framework consisting of an azaspiro[3.4]octane core linked to a propanoic acid moiety, which contributes to its distinct physicochemical properties and potential biological activities.

The spirocyclic structure of this compound introduces a rigid, three-dimensional scaffold that can influence its interactions with biological targets. Spirocyclic compounds are known for their stability and often exhibit enhanced binding affinities due to their constrained conformations. In particular, the azaspiro[3.4]octane ring system imparts a high degree of molecular rigidity, which can be advantageous in drug design by minimizing conformational flexibility and optimizing receptor binding.

The presence of an ethoxymethyl group at the 8-position of the spirocyclic core further modifies the electronic and steric properties of the molecule. This substituent can influence both hydrophobicity and hydrogen bonding capabilities, making it a valuable feature for tuning pharmacokinetic profiles. The propanoic acid moiety at the 2-position provides a polar functional group that can enhance solubility and metabolic stability, critical factors in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential applications of such complex molecules more efficiently. The 3D structure of 2-(8-(Ethoxymethyl)-6-azaspiro[3.4]octan-6-yl)propanoic acid has been extensively studied to identify possible binding pockets in target proteins. These studies suggest that the compound may interact with enzymes and receptors involved in various therapeutic pathways, including inflammation, pain modulation, and neurodegeneration.

In the realm of medicinal chemistry, the synthesis of spirocyclic amides has been a topic of considerable interest due to their potential as scaffolds for novel therapeutics. The synthetic pathways for this compound involve multi-step organic transformations, including ring-closing metathesis, nucleophilic substitution, and reduction reactions. These synthetic strategies have been optimized to ensure high yields and purity, which are essential for preclinical and clinical studies.

One of the most compelling aspects of 2-(8-(Ethoxymethyl)-6-azaspiro[3.4]octan-6-yl)propanoic acid is its potential as a lead compound for drug discovery. Preclinical studies have demonstrated that derivatives of this structure exhibit promising biological activity in models of chronic pain and inflammatory diseases. The molecular interactions between this compound and biological targets suggest that it may modulate signaling pathways associated with these conditions.

The pharmacokinetic profile of this compound is another area of active investigation. Studies indicate that it possesses favorable properties such as good oral bioavailability and moderate metabolic stability, which are crucial for developing an effective therapeutic agent. Additionally, its chemical stability under various storage conditions makes it suitable for industrial-scale production and formulation into pharmaceutical products.

Recent research has also explored the derivatization strategies for this compound to enhance its therapeutic efficacy and reduce potential side effects. By modifying functional groups such as the ethoxymethyl moiety or introducing additional substituents, chemists can fine-tune the biological activity of the molecule. These modifications have led to several novel analogs with improved pharmacological profiles.

The analytical characterization of 2-(8-(Ethoxymethyl)-6-azaspiro[3.4]octan-6-yl)propanoic acid has been performed using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into its molecular structure and purity, ensuring that it meets stringent quality standards for further research applications.

In conclusion, 2-(8-(Ethoxymethyl)-6-azaspiro[3.4]octan-6-yl)propanoic acid represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its spirocyclic core, combined with strategic functional groups, makes it a versatile scaffold for developing novel therapeutic agents. As research in this field continues to evolve, compounds like this one are poised to play a crucial role in addressing unmet medical needs across various therapeutic areas.